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For Researchers, Scientists, and Drug Development Professionals

Introduction to CBrCIFz Analytical Standards

Bromochlorodifluoromethane, commonly known as Halon 1211, is a haloalkane with the
chemical formula CBrCIFz. Historically, it was widely used as a fire-extinguishing agent for
Class A, B, and C fires. However, due to its significant ozone-depleting potential, its production
was phased out under the Montreal Protocol.[1] Consequently, commercially available
analytical standards and certified reference materials (CRMs) for CBrCIFz are not readily found
through major chemical suppliers.

The primary source of high-purity CBrCIF: is recycled or reclaimed material, which is often
reserved for critical applications such as aviation fire suppression.[1][2] For analytical purposes,
any CBrCIFz used as a reference material must be thoroughly characterized to establish its
purity and identity. The quality specifications for Halon 1211 are defined by the ASTM D7673-
10 standard.[3][4][5]

Quality Specifications and Data Presentation

The quality of a CBrCIF2z reference material should be assessed according to the ASTM
D7673-10 standard, "Standard Specification for Halon 1211, Bromochlorodifluoromethane
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(CF2BrCI)".[3][4][5] This standard outlines the required purity levels and the maximum

allowable limits for impurities.

A Certificate of Analysis (CoA) for a CBrCIFz analytical standard, while not commercially

commonplace, should contain the following information. Below is a table summarizing the key

parameters and typical specification limits based on the ASTM standard.

Table 1: Representative Certificate of Analysis for CBrCIF2 Analytical Standard

Parameter Specification Test Method
Identity

Chemical Name Bromochlorodifluoromethane GC-MS

CAS Number 353-59-3 -

Molecular Formula CBrCIF2 -

Molecular Weight 165.37 g/mol -

Purity

Purity Assay > 99.6% by mole ASTM D7673 (GC)
Impurities

Water Content

< 10 ppm by weight

Karl Fischer Titration

Acidity

< 3.0 ppm by weight

Titration

Non-volatile Residue

< 0.05% by weight

Gravimetric

Fixed Gases in Vapor Phase

< 1.5% by volume

Gas Chromatography

Physical Properties

Appearance

Colorless, liquefied gas

Visual

Boiling Point

-4°C (24.8 °F)

Note: This is a representative table. Actual values for a specific batch of reference material

would be provided on a formal Certificate of Analysis.
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Experimental Protocols

The following are detailed methodologies for the key experiments required to qualify a CBrCIFz
reference material, based on established analytical techniques for volatile halocarbons and the
specifications of ASTM D7673.

Purity and Impurity Analysis by Gas Chromatography
(GC)

This protocol outlines a general method for determining the purity of CBrCIF2 and quantifying
volatile impurities using gas chromatography with a Flame lonization Detector (FID) or a
Thermal Conductivity Detector (TCD). For definitive identification of impurities, a Mass
Spectrometer (MS) detector is required.

Objective: To separate and quantify CBrCIFz and its potential impurities.

Materials and Equipment:

Gas Chromatograph (GC) with FID, TCD, or MS detector

o Capillary column suitable for volatile halocarbons (e.g., DB-624, DB-5ms)
o Helium or Nitrogen carrier gas (high purity)

o Gas-tight syringe for sample introduction

e CBrCIFz2 sample

o Reference standards for expected impurities (if available)

Protocol:

e GC System Preparation:

o Install the appropriate capillary column in the GC oven.

o Set the carrier gas flow rate (e.g., 1-2 mL/min).
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o Establish the temperature program:
= [nitial oven temperature: 40°C, hold for 5 minutes.
» Ramp rate: 10°C/min to 200°C.
= Final hold time: 5 minutes.

o Set the injector temperature to 200°C.

o Set the detector temperature (FID: 250°C, TCD: 220°C, MS transfer line: 230°C).

Sample Preparation:

o As CBrCIF: is a liquefied gas at room temperature and pressure, it must be handled in a
cooled state or under pressure.

o For liquid injection, chill the sample and the syringe to below the boiling point of CBrCIF2
(-4°C).

o For gas phase injection, use a gas sampling valve to introduce a known volume of the
vapor.

Injection:

o Inject a small volume (e.g., 0.1 - 1.0 pL of liquid or 10-100 pL of gas) into the GC injector.
o Start the data acquisition.

Data Analysis:

o Identify the peak corresponding to CBrCIFz based on its retention time (and mass
spectrum if using GC-MS).

o Identify impurity peaks by comparing their retention times to known standards or by
interpreting their mass spectra.

o Calculate the area of each peak.
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o Determine the mole percent purity by the area normalization method, assuming all
components have a similar response factor with a TCD. For FID, response factors will vary
and should be corrected for if high accuracy is required.

Purity (%) = (Area of CBrCIF2 peak / Total area of all peaks) x 100

Expected Results: A chromatogram showing a major peak for CBrCIF2 and minor peaks for any
impurities. The purity should meet the specification of = 99.6%.

Identity Confirmation by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To confirm the identity of CBrCIF2 by comparing its mass spectrum to a reference
spectrum.

Protocol:
o Follow the GC protocol as described in 3.1, using a GC-MS system.
e Acquire the mass spectrum of the major peak.

o Compare the acquired mass spectrum with the NIST reference mass spectrum for
Bromochlorodifluoromethane. The spectrum is characterized by a pattern of isotopic
peaks for bromine and chlorine.

Expected Results: The mass spectrum of the sample should match the reference spectrum,
confirming the identity of the compound. Key fragments and their isotopic patterns should be
present.

Visualization of Experimental Workflows
GC Purity Analysis Workflow
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Caption: Workflow for GC Purity Analysis of CBrCIF-.
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Logical Relationship for CBrCIF2 Standard Qualification
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Caption: Qualification of CBrCIFz as an Analytical Standard.

Safety, Handling, and Storage

CBrCIFz is a liquefied gas that can cause rapid suffocation by displacing oxygen.[6] Contact
with the liquid or rapidly expanding gas can cause frostbite.[6] It is crucial to handle CBrCIF:z in
a well-ventilated area and to wear appropriate personal protective equipment (PPE), including
safety glasses, cryogenic gloves, and a lab coat. Store cylinders of CBrCIFz in a cool, dry, well-
ventilated area away from direct sunlight and heat sources. Cylinders should be secured to
prevent falling.

Conclusion

While CBrCIFz (Halon 1211) is not readily available as a commercial analytical standard due to
environmental regulations, it is still possible to qualify recycled or reclaimed material for use as
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a reference standard. This requires rigorous analytical testing for identity, purity, and impurities,
with the primary quality benchmark being the ASTM D7673 standard. The protocols and
information provided here offer a framework for researchers and scientists to handle, test, and
qualify CBrCIF2 for analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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